Cas no 1326715-11-0 (3-Bromo-5-chlorothieno[2,3-c]pyridine)

3-Bromo-5-chlorothieno[2,3-c]pyridine is a heterocyclic compound featuring a fused thienopyridine core with bromo and chloro substituents at the 3- and 5-positions, respectively. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of halogen atoms enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. Its rigid aromatic framework contributes to stability while allowing precise functionalization for targeted applications. The compound is particularly useful in medicinal chemistry for constructing biologically active scaffolds. High purity and well-defined reactivity ensure consistent performance in complex synthetic pathways.

3-Bromo-5-chlorothieno[2,3-c]pyridine structure

1326715-11-0 structure

Product Name:3-Bromo-5-chlorothieno[2,3-c]pyridine

CAS No:1326715-11-0

MF:C₇H₃BrClNS

MW:248.527418375015

MDL:MFCD23105877

CID:4584047

PubChem ID:58407997

Update Time:2025-06-09

3-Bromo-5-chlorothieno[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-chlorothieno[2,3-c]pyridine
- Thieno[2,3-c]pyridine, 3-bromo-5-chloro-
- 1326715-11-0
- P13473
- PS-17370
- PB35592
- SB20433
- CS-0057483
- SCHEMBL660126
- NVERNCDUQSJREG-UHFFFAOYSA-N
- MDL： MFCD23105877
- Inchi： 1S/C7H3BrClNS/c8-5-3-11-6-2-10-7(9)1-4(5)6/h1-3H
- InChI Key： NVERNCDUQSJREG-UHFFFAOYSA-N
- SMILES： C1=NC(Cl)=CC2C(Br)=CSC1=2

Computed Properties

Exact Mass: 246.88581g/mol
Monoisotopic Mass: 246.88581g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 41.1Å²

3-Bromo-5-chlorothieno[2,3-c]pyridine Pricemore >>

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